1-(2,6-Dichlorophenyl)propan-2-ol

• IUPAC Name: 1-(2,6-dichlorophenyl)propan-2-ol
• InChI: InChI=1S/C9H10Cl2O/c1-6(12)5-7-8(10)3-2-4-9(7)11/h2-4,6,12H,5H2,1H3
• InChI Key: IBZNHQGQLNNWPH-UHFFFAOYSA-N
• Canonical SMILES: CC(CC1=C(C=CC=C1Cl)Cl)O
• Molecular Formula: C9H10Cl2O
• Molecular Weight: 205.08 g/mol
• CAS RN: 1175301-17-3

Description

1-(2,6-Dichlorophenyl)propan-2-ol is a chemical compound with the molecular formula C9H10Cl2O and a molecular weight of 205.08. It is used in scientific research due to its diverse applications. It serves as a valuable building block for synthesizing pharmaceuticals, agrochemicals, and polymers.

Molecular Structure Analysis

The InChI code for 1-(2,6-Dichlorophenyl)propan-2-ol is 1S/C9H10Cl2O/c1-6(12)5-7-8(10)3-2-4-9(7)11/h2-4,6,12H,5H2,1H3. This code provides a textual representation of the molecule’s structure.

Physical And Chemical Properties Analysis

1-(2,6-Dichlorophenyl)propan-2-ol has a molecular weight of 205.08. Other physical and chemical properties such as boiling point, melting point, solubility, and specific gravity are not provided in the search results.

Scientific Research Applications

Pharmaceuticals: Synthesis of Active Pharmaceutical Ingredients (APIs)

1-(2,6-Dichlorophenyl)propan-2-ol serves as a precursor in the synthesis of various APIs. Its structure is amenable to further chemical modifications, allowing for the creation of compounds with potential therapeutic effects. .

Safety and Hazards

While specific safety and hazard information for 1-(2,6-Dichlorophenyl)propan-2-ol is not available in the search results, general safety measures for handling chemicals should always be followed. This includes avoiding contact with skin and eyes, ensuring adequate ventilation, and keeping away from heat, sparks, and open flames.

Synthesis routes and methods

Procedure details

General Procedure GG: To a solution of 2,6-dichlorophenylacetone (500.00 mg, 2.46 mmol) in MeOH (5.0 mL) was added sodium borohydride (112 mg, 2.96 mmol) in small portions. The reaction mixture was allowed to stir overnight at rt. The reaction was monitored by TLC analysis on silica gel plates using Hexane/EtOAc (70:30) as eluent. The reaction mixture was quenched with aq. sat. NH4Cl (15 mL) and extracted with EtOAc (50 mL). The organic layer was washed with brine (20 mL), dried over Na2SO4, and filtered. The solvent was removed under reduced pressure to give a colorless oil. The crude material was purified by silica gel chromatography using Hexane/EtOAc (70:30) as eluent to obtain the desired product as a colorless oil. 1H NMR (CDCl3, 400 MHz): δ=1.33 (d, J=6.1 Hz, 3H), 1.49 (d, J=5.3 Hz, 1H), 3.08-3.22 (m, 2H), 4.18-4.29 (m, 1H), 7.09-7.14 (m, 1H), 7.31 (s, 1H), 7.33 (s, 1H).